Cas no 688053-94-3 (N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide)

• Product Name: N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide
• CAS No: 688053-94-3
• MF: C₂₀H₂₅N₃O₄S
• MW: 403.495203733444
• CID: 6103497
• PubChem ID: 5139551
• Update Time: 2025-07-10

N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide
• N-cyclopentyl-6-(8-oxo-6-thioxo-5,8-dihydro-[1,3]dioxolo[4,5-g]quinazolin-7(6H)-yl)hexanamide
• 1,3-Dioxolo[4,5-g]quinazoline-7(6H)-hexanamide, N-cyclopentyl-5,8-dihydro-8-oxo-6-thioxo-
• N-cyclopentyl-6-(8-oxo-6-sulfanylidene-5H-[1,3]dioxolo[4,5-g]quinazolin-7-yl)hexanamide
• SR-01000559913-1
• F0919-6693
• SR-01000559913
• N-cyclopentyl-6-(8-oxo-6-thioxo-5,6-dihydro-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)hexanamide
• 688053-94-3
• EU-0027888
• AKOS002102020

• Inchi： 1S/C20H25N3O4S/c24-18(21-13-6-3-4-7-13)8-2-1-5-9-23-19(25)14-10-16-17(27-12-26-16)11-15(14)22-20(23)28/h10-11,13H,1-9,12H2,(H,21,24)(H,22,28)
• InChI Key： FLJORDAKRWKBJB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC3OCOC=3C=2)C(=O)N(CCCCCC(NC2CCCC2)=O)C1=S

Computed Properties

• Exact Mass: 403.15657746g/mol
• Monoisotopic Mass: 403.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Additional information on N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide

N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide (CAS No. 688053-94-3): An Overview of a Promising Compound in Medicinal Chemistry

N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide (CAS No. 688053-94-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazoline derivatives and is characterized by its intricate molecular architecture, which includes a cyclopentyl group and a sulfanylidene moiety. The compound's structure and properties make it a valuable candidate for various pharmacological studies and drug development initiatives.

The chemical structure of N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide is particularly noteworthy. The quinazoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The presence of the cyclopentyl group and the sulfanylidene moiety adds to the compound's structural diversity and may contribute to its pharmacological profile. These functional groups can influence the compound's solubility, stability, and interactions with biological targets.

Recent research has focused on the potential therapeutic applications of N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-1beta in human cell lines. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic pain conditions.

In addition to its anti-inflammatory effects, N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide has also shown potential as an antitumor agent. Preclinical studies have indicated that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been reported to inhibit the activation of Akt and MAPK pathways in human breast cancer cells. These results highlight the compound's potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of N-cyclopentyl-6-{8-oxo-6-sulfanylidene-2H,5H,6H,7H,8H-1,3dioxolo4,5-gquinazolin-7-yl}hexanamide have also been investigated. Studies have shown that the compound exhibits favorable absorption and distribution profiles in animal models. It has good oral bioavailability and is rapidly distributed to various tissues. The compound's metabolism has been characterized using mass spectrometry techniques, revealing several major metabolites that are primarily formed through oxidative pathways. These findings are crucial for understanding the compound's behavior in vivo and optimizing its formulation for clinical use.

To further evaluate the safety and efficacy of N-cyclopentyl-6-{8-o xo - 6 - sulf any lid ene - 2 H , 5 H , 6 H , 7 H , 8 H - 1 , 3 d i ox ol o 4 , 5 - g quin az o lin - 7 - yl } hex an am ide, several preclinical toxicity studies have been conducted. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully assess its safety profile in humans.

The development of N-cyclopentyl - 6 - { 8 - ox o - 6 - sulf any lid ene - 2 H , 5 H , 6 H , 7 H , 8 H - 1 , 3 d i ox ol o 4 , 5 - g quin az o lin - 7 - yl } hex an am ide as a therapeutic agent is an ongoing process. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, researchers are exploring different delivery methods to improve the compound's bioavailability and therapeutic index.

In conclusion,N-cyclopentyl - 6 - { 8 - ox o - 6 - sulf any lid ene - 2 H , 5 H , 6 H , 7 H , 8 H - 1 , 3 d i ox ol o 4 , 5 - g quin az o lin - 7 - yl } hex an am ide (CAS No. 688053-94-3) represents a promising lead compound in medicinal chemistry with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research aims to refine its properties and evaluate its potential as a novel therapeutic agent.